Cas no 49837-48-1 (5-(Dimethylamino)-2-methyl-1,3-oxazole-4-carbonitrile)

• Product Name: 5-(Dimethylamino)-2-methyl-1,3-oxazole-4-carbonitrile
• CAS No: 49837-48-1
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 4734789
• Update Time: 2025-05-26

5-(Dimethylamino)-2-methyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Dimethylamino)-2-methyl-1,3-oxazole-4-carbonitrile
• 5-Dimethylamino-2-methyl-4-oxazolecarbonitrile
• IFLab1_000243
• HMS1412L01
• STK903612
• IDI1_008462
• 5-(Dimethylamino)-2-methyloxazole-4-carbonitrile
• 5-(Dimethylamino)-2-methyl-1,3-oxazole-4-carbonitrile #

• Inchi： 1S/C7H9N3O/c1-5-9-6(4-8)7(11-5)10(2)3/h1-3H3
• InChI Key： KMUIFUDOVUPUET-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C#N)=C1N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 1.2
• Topological Polar Surface Area: 53.1

Additional information on 5-(Dimethylamino)-2-methyl-1,3-oxazole-4-carbonitrile

5-(Dimethylamino)-2-methyl-1,3-oxazole-4-carbonitrile (CAS No. 49837-48-1): A Comprehensive Overview

The compound 5-(Dimethylamino)-2-methyl-1,3-oxazole-4-carbonitrile, identified by the CAS registry number CAS No. 49837-48-1, is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of oxazole derivatives, which have been extensively studied due to their unique electronic properties and versatile reactivity.

The molecular structure of 5-(Dimethylamino)-2-methyl-1,3-oxazole-4-carbonitrile consists of a five-membered aromatic ring containing one oxygen atom and one nitrogen atom, with substituents at positions 2, 4, and 5. The presence of a dimethylamino group at position 5 imparts strong electron-donating properties to the molecule, while the cyano group at position 4 contributes electron-withdrawing characteristics. This combination creates a highly polarizable system, making it an attractive candidate for applications in organic electronics and drug design.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of oxazole derivatives, including 5-(Dimethylamino)-2-methyl-1,3-oxazole-4-carbonitrile. Researchers have explored various strategies such as cyclization reactions, condensation reactions, and transition-metal-catalyzed coupling reactions to construct this compound with high yields and purity. These methods not only facilitate large-scale production but also allow for fine-tuning of the substituents to tailor the electronic and physical properties of the molecule.

In terms of applications, 5-(Dimethylamino)-2-methyl-1,3-oxazole-4-carbonitrile has shown promise in the field of drug discovery. Its unique electronic properties make it an ideal candidate for targeting specific biological pathways and receptors. Recent studies have demonstrated its potential as a lead compound in the development of novel therapeutic agents for diseases such as cancer and neurodegenerative disorders.

Beyond its role in pharmacology, this compound has also found applications in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in designing new materials for catalysis and sensing applications. For instance, researchers have reported the use of this compound as a ligand in constructing metalloporphyrins with enhanced catalytic activity for environmental remediation processes.

The synthesis and characterization of 5-(Dimethylamino)-2-methyl-1,3-oxazole-4-carbonitrile have been extensively documented in recent scientific literature. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm its molecular structure and purity. These studies provide a solid foundation for further research into its chemical reactivity and biological activity.

In conclusion, 5-(Dimethylamino)-2-methyl-1,3 oxazole carbonitrile, with its unique chemical properties and diverse applications, continues to be a focal point in contemporary chemical research. As new synthetic methods and characterization techniques emerge, the potential for this compound to contribute to advancements in medicine, materials science, and beyond remains vast.